Cas no 142245-40-7 (4-Chloro-2-(4-methoxyphenyl)-6-methylpyrimidine)

• Product Name: 4-Chloro-2-(4-methoxyphenyl)-6-methylpyrimidine
• CAS No: 142245-40-7
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 875480
• Update Time: 2026-04-29

4-Chloro-2-(4-methoxyphenyl)-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(4-methoxyphenyl)-6-methylpyrimidine
• 4-Chloro-2-(4-methoxyphenyl)-6-methylpyrimidine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-Chloro-2-(4-methoxyphenyl)-6-methylpyrimidine

Comprehensive Overview of 4-Chloro-2-(4-methoxyphenyl)-6-methylpyrimidine (CAS No. 142245-40-7)

4-Chloro-2-(4-methoxyphenyl)-6-methylpyrimidine (CAS No. 142245-40-7) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and methoxyphenyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 6-methylpyrimidine core, makes it a valuable building block for drug discovery and material science applications. Researchers are increasingly exploring its potential in kinase inhibition and catalytic reactions, aligning with the growing demand for small-molecule therapeutics and green chemistry solutions.

The compound’s CAS No. 142245-40-7 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Recent trends highlight its utility in cancer research, particularly in targeting tyrosine kinases, a hot topic in precision medicine. Additionally, its methoxyphenyl moiety is of interest in structure-activity relationship (SAR) studies, a key focus area for AI-driven drug design. Users often inquire about its synthetic routes, solubility profiles, and stability under various conditions, underscoring the need for detailed technical data.

From an industrial perspective, 4-Chloro-2-(4-methoxyphenyl)-6-methylpyrimidine is pivotal in developing crop protection agents, addressing global concerns about sustainable agriculture. Its chloro-substituted pyrimidine backbone is instrumental in designing herbicides and fungicides, aligning with the European Green Deal’s emphasis on reducing chemical footprints. Laboratories optimizing microwave-assisted synthesis methods for this compound often report higher yields, a topic trending in process chemistry forums.

Analytical studies of CAS No. 142245-40-7 emphasize its characterization via NMR spectroscopy and HPLC purity analysis, critical for regulatory compliance. The compound’s logP value and hydrogen-bonding capacity are frequently discussed in ADMET prediction models, a niche yet rapidly growing field in computational chemistry. These attributes make it a candidate for blood-brain barrier penetration studies, a recurring theme in neuropharmacology searches.

In summary, 4-Chloro-2-(4-methoxyphenyl)-6-methylpyrimidine (CAS No. 142245-40-7) bridges multiple disciplines, from drug development to agrochemical innovation. Its structural modularity and reactivity ensure its continued prominence in scientific literature and patent filings, meeting the demands of both academic researchers and industrial chemists.